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Compound of Interest

Compound Name: N-Isovalerylglycine-d9

Cat. No.: B1495979

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety
and logistical information for N-Isovalerylglycine-d9, a deuterated form of N-Isovalerylglycine
used as a biomarker and in metabolic research.

Hazard Identification and Classification

N-Isovalerylglycine is classified as an irritant, primarily causing serious eye irritation.[1] While
specific toxicity data for the deuterated form (d9) is not readily available, it should be handled
with the same precautions as the parent compound due to their similar chemical structures and
properties.

GHS Hazard Classification:

Hazard Class Category Hazard Statement
Serious eye damage/eye ) H319: Causes serious eye
irritation irritation[1]

Precautionary Statements:[2]
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Code Statement
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty of soap and
P302 + P350

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P317

Get medical help.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure and
ensure safety when handling N-Isovalerylglycine-d9.[3]

PPE Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[3][4]

Protects against splashes and
dust, preventing serious eye

irritation.[1]

Skin Protection

Protective gloves (e.g., nitrile
rubber).[3]

Prevents skin contact.

Laboratory coat or protective
clothing.[3][4]

Minimizes contamination of

personal clothing.

Respiratory Protection

Dust respirator.[3]

Recommended when handling
the solid form to prevent
inhalation of dust particles,
especially if aerosol generation

is possible.

Operational Plan: Step-by-Step Handling Procedures
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Adherence to proper laboratory procedures is crucial for the safe handling of N-
Isovalerylglycine-d9.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood, especially when handling the
solid powder to avoid dust dispersion.[3][4]

o Ensure safety shower and eye wash stations are readily accessible.[3]
e Wash hands thoroughly after handling the compound.[3]

2. Handling the Compound:

e Avoid contact with skin, eyes, and clothing.[3][4]

» Avoid the formation and inhalation of dust.[4]

e Do not eat, drink, or smoke in the laboratory area.[4]

3. Storage:

» Keep the container tightly closed.[3][4]

» Store in a cool, dry, and well-ventilated place.[3][4]

o Store away from incompatible materials such as strong oxidizing agents.[3][4]

Emergency Procedures

In the event of an exposure or spill, follow these first-aid and containment measures.

First-Aid Measures:[3]
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Exposure Route First-Aid Procedure

Move the victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. Seek medical

advice if you feel unwell.

Remove all contaminated clothing immediately.
Skin Contact Rinse the skin with plenty of water. If skin

irritation occurs, seek medical advice.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists,

seek medical advice.

) Rinse mouth. Seek medical advice if you feel
Ingestion
unwell.

Accidental Release Measures:

Use personal protective equipment as outlined above.

Avoid dust formation.[4]

Sweep up the spilled solid material, taking care not to disperse dust, and collect it into a
sealed container for disposal.[3][4]

Prevent the product from entering drains.

Disposal Plan

Proper disposal of N-Isovalerylglycine-d9 and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Treatment Methods:[3]

e Recycling: If possible, recycle the material.
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« Incineration: The material may be dissolved or mixed with a combustible solvent and burned
in a chemical incinerator equipped with an afterburner and scrubber.

o Regulatory Compliance: Observe all federal, state, and local environmental regulations when
disposing of this substance.

» Container Disposal: Dispose of contaminated packaging in the same manner as the
substance itself.

Experimental Workflow

The following diagram illustrates a general workflow for the safe handling of N-
Isovalerylglycine-d9 in a laboratory setting.

Safe Handling Workflow for N-Isovalerylglycine-d9

Preparation Handling

Experimentation

Cleanup & Disposal }

Click to download full resolution via product page

Caption: General laboratory workflow for handling N-Isovalerylglycine-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1495979#personal-protective-equipment-for-
handling-n-isovalerylglycine-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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